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This guide provides a comparative overview of p80-coilin protein and gene expression levels
across a range of human tissues. The data presented is compiled from immunohistochemistry
(IHC) and RNA sequencing (RNA-Seq) studies, offering researchers, scientists, and drug
development professionals a valuable resource for understanding the tissue-specific
distribution of this key nuclear protein.

p80-coilin is a critical scaffolding protein of Cajal bodies (CBs), nuclear suborganelles involved
in the biogenesis of small nuclear ribonucleoproteins (SNRNPs), which are essential
components of the spliceosome.[1][2] Understanding the expression landscape of p80-coilin is
fundamental to elucidating its role in cellular function and its potential implications in disease.

Comparative Expression of p80-Coilin

The following tables summarize the protein and mRNA expression levels of p80-coilin across
various normal human tissues, based on data from the Human Protein Atlas.[3][4][5]
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Protein Expression by Immunohistochemistry

Immunohistochemical analysis reveals a generally widespread nuclear expression of p80-
coilin, with notably higher levels in specific tissues. The protein is predominantly localized to
the nucleoplasm and Cajal bodies.

Tissue Staining Level Location
_ _ Nuclei of spermatogonia and
Testis High
spermatocytes
Brain (Cerebral Cortex) Medium Glial cells and neurons
Kidney Medium Cells in tubules
Liver Low Hepatocytes

Pneumocytes, cells in

Lung Low i o
respiratory epithelium
Spleen Low Cells in white pulp
] Germinal center cells, non-
Tonsil Low )
germinal center cells
Bone Marrow Low Hematopoietic cells
Skin Low Squamous epithelial cells
Stomach Low Glandular cells
Colon Low Glandular cells
Heart Muscle Not detected Myocytes

Gene Expression by RNA-Sequencing

RNA-Seq data provides a quantitative measure of gene expression. The data is presented in
normalized Transcripts Per Million (nTPM).
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Tissue nTPM Level
Testis 45.1
Brain (Cerebral Cortex) 15.2
Kidney 12.8
Spleen 115
Tonsil 10.9
Bone Marrow 9.8
Lung 8.5
Liver 7.6
Skin 7.2
Colon 6.9
Stomach 6.5
Heart Muscle 4.1

Experimental Protocols

The following are detailed methodologies for the key experimental techniques used to generate
the expression data.

Immunohistochemistry (IHC) Protocol

This protocol is a standardized method used for the immunohistochemical staining of formalin-
fixed, paraffin-embedded (FFPE) tissue sections.[6][7]

e Tissue Preparation: 4 pm thick sections of FFPE tissue are cut and mounted on positively
charged slides.

» Deparaffinization and Rehydration: Slides are incubated in xylene to remove paraffin,
followed by a series of washes in graded ethanol solutions (100%, 95%, 70%) and finally in
distilled water.
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e Antigen Retrieval: Heat-Induced Epitope Retrieval (HIER) is performed by immersing the
slides in a citrate buffer (pH 6.0) and heating in a pressure cooker or water bath. This step is
crucial for unmasking the antigenic epitopes.

» Blocking: Endogenous peroxidase activity is quenched by incubating the slides in a solution
of hydrogen peroxide. Non-specific antibody binding is blocked by incubating with a blocking
serum (e.g., normal goat serum).

e Primary Antibody Incubation: The slides are incubated with a primary antibody specific to
p80-coilin at a predetermined optimal dilution overnight at 4°C.

e Secondary Antibody Incubation: After washing, a horseradish peroxidase (HRP)-conjugated
secondary antibody that recognizes the primary antibody is applied and incubated.

» Detection: The antigen-antibody complex is visualized using a chromogen substrate, such as
3,3'-Diaminobenzidine (DAB), which produces a brown precipitate at the site of the target
protein.

» Counterstaining: The nuclei are counterstained with hematoxylin to provide morphological
context.

o Dehydration and Mounting: The slides are dehydrated through graded ethanol and xylene
washes and then coverslipped using a mounting medium.

e Analysis: The staining intensity and distribution are evaluated by a pathologist.

RNA-Sequencing (RNA-Seq) Protocol

This outlines a general workflow for RNA-Seq analysis of tissue samples.[8]

o RNA Extraction: Total RNA is isolated from fresh-frozen tissue samples using a suitable RNA
extraction kit. The quality and quantity of the extracted RNA are assessed using a
spectrophotometer and an automated electrophoresis system.

» Library Preparation: An RNA-Seq library is prepared from the total RNA. This typically
involves poly(A) selection to enrich for mRNA, followed by fragmentation of the mRNA.
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o cDNA Synthesis: The fragmented mRNA is reverse transcribed into first-strand cDNA,
followed by second-strand cDNA synthesis.

o Adapter Ligation and Amplification: Sequencing adapters are ligated to the ends of the cDNA
fragments. The library is then amplified by PCR to generate a sufficient quantity for
sequencing.

e Sequencing: The prepared library is sequenced using a high-throughput sequencing
platform.

o Data Analysis: The raw sequencing reads are processed to remove low-quality reads and
adapter sequences. The clean reads are then aligned to a reference genome. The number of
reads mapping to each gene is counted, and this raw count data is normalized to account for
differences in sequencing depth and gene length, typically expressed as Transcripts Per
Million (TPM).

Visualizations
Experimental Workflow for Immunohistochemistry

The following diagram illustrates the key steps in the immunohistochemistry workflow for
detecting p80-coilin expression in tissue samples.
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Caption: Immunohistochemistry workflow for p80-coilin detection.
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Role of p80-Coilin in Cajal Body Assembly

This diagram illustrates the central role of p80-coilin as a scaffold protein in the formation of
Cajal bodies and its interaction with other key components.
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Caption: p80-coilin's central role in Cajal body formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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